1,2,3-Tri-O-benzyl-4,6-O-benzylidene-a-D-mannopyranose

• IUPAC Name: (4aR,6S,7S,8S,8aR)-2-phenyl-6,7,8-tris(phenylmethoxy)-4,4a,6,7,8,8a-hexahydropyrano[3,2-d][1,3]dioxine
• InChI: InChI=1S/C34H34O6/c1-5-13-25(14-6-1)21-35-31-30-29(24-38-33(40-30)28-19-11-4-12-20-28)39-34(37-23-27-17-9-3-10-18-27)32(31)36-22-26-15-7-2-8-16-26/h1-20,29-34H,21-24H2/t29-,30-,31+,32+,33?,34+/m1/s1
• InChI Key: GQMVOFUMWKGWCK-ZZVPJYEQSA-N
• Canonical SMILES: C1C2C(C(C(C(O2)OCC3=CC=CC=C3)OCC4=CC=CC=C4)OCC5=CC=CC=C5)OC(O1)C6=CC=CC=C6
• Isomeric SMILES: C1[C@@H]2[C@H]([C@@H]([C@@H]([C@H](O2)OCC3=CC=CC=C3)OCC4=CC=CC=C4)OCC5=CC=CC=C5)OC(O1)C6=CC=CC=C6
• Molecular Formula: C34H34O6
• Molecular Weight: 538.6 g/mol

Description

1,2,3-Tri-O-benzyl-4,6-O-benzylidene-a-D-mannopyranose is a pivotal compound in the field of medicinal chemistry. It serves as a crucial intermediary for the synthesis of diverse pharmaceutical agents. This compound is invaluable in tackling afflictions such as cancer, diabetes, and neurodegenerative ailments.

Synthesis Analysis

This compound serves as a crucial intermediary for the synthesis of diverse pharmaceutical agents. It is renowned for its capacity to amplify therapeutic effectiveness and potency, finding extensive utilization in drug exploration and development endeavors.

Molecular Structure Analysis

The IUPAC name of this compound is (4aR,6S,7S,8S,8aR)-2-phenyl-6,7,8-tris (phenylmethoxy)-4,4a,6,7,8,8a-hexahydropyrano [3,2-d] [1,3]dioxine. Its molecular formula is C34H34O6 and it has a molecular weight of 538.63.

Chemical Reactions Analysis

While specific chemical reactions involving 1,2,3-Tri-O-benzyl-4,6-O-benzylidene-a-D-mannopyranose are not detailed in the search results, it’s known that this compound plays a crucial role in the synthesis of diverse pharmaceutical agents.

Physical And Chemical Properties Analysis

The compound has a molecular weight of 538.63. More specific physical and chemical properties were not found in the search results.

Scientific Research Applications

Heterocyclic Compounds in Medicinal Chemistry

Heterocyclic compounds, including those with triazine scaffolds, demonstrate a wide range of biological activities such as antibacterial, antifungal, anti-cancer, antiviral, and anti-inflammatory effects. The structural diversity of these compounds allows for their application in developing future drugs (Verma, Sinha, & Bansal, 2019).

Chromones as Radical Scavengers

Chromones are natural compounds with antioxidant properties that can neutralize active oxygen and free radicals, potentially preventing cell impairment and disease progression. The radical scavenging activity is attributed to specific structural features, suggesting that similar compounds might be explored for their antioxidant potential (Yadav, Parshad, Manchanda, & Sharma, 2014).

Supramolecular Chemistry Applications

Benzene-1,3,5-tricarboxamide derivatives are used in nanotechnology, polymer processing, and biomedical applications due to their self-assembly into one-dimensional, nanometer-sized structures. This highlights the potential of benzylidene derivatives in similar applications (Cantekin, de Greef, & Palmans, 2012).

Antitumor Activities of Triazine Derivatives

1,2,3-Triazines exhibit antitumor activities, with simple synthesis and broad spectrum of action making them a promising scaffold for the development of antitumor compounds. This suggests potential research applications for similar heterocyclic compounds in cancer treatment (Cascioferro, Parrino, Spanò, Carbone, Montalbano, Barraja, Diana, & Cirrincione, 2017).

Mannosidase Enzymes in Biotechnology

Mannosidases, which hydrolyze mannan to yield mannose, have applications in bioethanol production, synthesis of alkyl glycosides, and pharmaceutical agents. Research into microbial mannosidases could be relevant for understanding the biological activities and applications of mannopyranose derivatives (Chauhan & Gupta, 2017).

Future Directions

The compound is known to be a crucial intermediary for the synthesis of diverse pharmaceutical agents. Given its role in tackling afflictions such as cancer, diabetes, and neurodegenerative ailments, it is likely to continue to find extensive utilization in drug exploration and development endeavors.